Cas no 1501066-80-3 (1-(1-phenylethyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-phenylethyl)cyclobutane-1-carboxylic acid
• CAS No: 1501066-80-3
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5830621
• PubChem ID: 82609043
• Update Time: 2025-11-01

1-(1-phenylethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylethyl)cyclobutane-1-carboxylic acid
• 1501066-80-3
• EN300-1861169

• Inchi： 1S/C13H16O2/c1-10(11-6-3-2-4-7-11)13(12(14)15)8-5-9-13/h2-4,6-7,10H,5,8-9H2,1H3,(H,14,15)
• InChI Key： BMUAHCVVVQLJOE-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)C2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(1-phenylethyl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-(1-Phenylethyl)cyclobutane-1-carboxylic Acid (CAS: 1501066-80-3)

1-(1-Phenylethyl)cyclobutane-1-carboxylic acid (CAS: 1501066-80-3) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(1-phenylethyl)cyclobutane-1-carboxylic acid, emphasizing its role as a key intermediate in the development of novel small-molecule inhibitors. The study highlighted the compound's unique structural features, including the cyclobutane ring and the phenylethyl substituent, which contribute to its binding affinity for specific biological targets.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory effects on a range of enzymes involved in inflammatory pathways. The results demonstrated promising activity, suggesting its potential as a lead compound for anti-inflammatory drug development. The study also provided detailed SAR (Structure-Activity Relationship) analysis, which could guide further optimization of the molecule.

Furthermore, computational studies have been conducted to predict the pharmacokinetic properties of 1-(1-phenylethyl)cyclobutane-1-carboxylic acid. Molecular docking simulations revealed favorable interactions with target proteins, supporting its potential as a drug candidate. These findings were complemented by in vitro assays, which confirmed the compound's stability and bioavailability under physiological conditions.

In summary, the latest research on 1-(1-phenylethyl)cyclobutane-1-carboxylic acid (CAS: 1501066-80-3) underscores its versatility and potential in medicinal chemistry. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in therapeutic development. Researchers in the field are encouraged to explore its derivatives and analogs to unlock new opportunities in drug discovery.